PF-06928215

cGAS inhibitor binding affinity SPR

Enzymologists and structural biologists require cGAS inhibitors with validated human specificity and crystallographic data. PF-06928215 meets these needs precisely. • Biochemical potency benchmark: IC50 4.9 µM under physiological substrate conditions (1 mM ATP, 0.3 mM GTP). • Structural validation: 3+ PDB co-crystal structures (1.8 Å resolution), used successfully in prospective virtual screening. • Human-specific binding (KD 200 nM); no cellular IFN-β activity-ideal for biochemical assays and negative controls. • Supplied as cis-racemate, ≥98% HPLC purity (CAS 2378173-15-8).

Molecular Formula C20H20N4O4
Molecular Weight 380.4 g/mol
Cat. No. B15604152
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NamePF-06928215
Molecular FormulaC20H20N4O4
Molecular Weight380.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H20N4O4/c25-17-10-16(12-6-2-1-3-7-12)22-18-14(11-21-24(17)18)19(26)23-15-9-5-4-8-13(15)20(27)28/h1-3,6-7,10-11,13,15,21H,4-5,8-9H2,(H,23,26)(H,27,28)/t13-,15+/m1/s1
InChIKeyWGQGCLHXUPGUSZ-HIFRSBDPSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





PF-06928215: Baseline Identity of the First High-Affinity cGAS Active-Site Inhibitor


PF-06928215 is a synthetic small-molecule inhibitor of cyclic GMP-AMP synthase (cGAS), developed by Pfizer using a novel fluorescence polarization (FP)-based high-throughput screening platform . It binds to the ATP/GTP substrate-binding pocket of the human cGAS catalytic domain as a substrate-competitive antagonist, with a dissociation constant (KD) of 200 nM for the active (1R,2S) enantiomer and a biochemical half-maximal inhibitory concentration (IC50) of 4.9 µM measured in the presence of 1 mM ATP, 0.3 mM GTP, and 100 nM 45-bp ISD dsDNA . The compound is supplied commercially as a cis-racemate (≥98% HPLC purity) comprising both (1R,2S) and (1S,2R) enantiomers, with a molecular weight of 380.40 g/mol (C20H20N4O4) and CAS registry number 2378173-15-8 . PF-06928215 was the first tool compound to demonstrate that the cGAS active site is druggable and has been structurally characterized via X-ray crystallography at 1.8 Å resolution (PDB: 5V8N, 6LRC, 6NAO) .

Workflow Human cGAS biochemical and structural studies
Selection Substrate-competitive tool compound supplied as cis-racemate
Use Context SPR, FP assays, and X-ray co-crystallization template

Why PF-06928215 Cannot Be Swapped for Other cGAS Inhibitors: Mechanistic and Pharmacological Divergence


The cGAS inhibitor landscape contains multiple chemotypes—including the RU series (RU.521, RU.365) and the G-series (G140, G150)—that all occupy the nucleotide-binding site but diverge sharply in binding affinity, species selectivity, cellular permeability, and mechanism of substrate competition . Critically, PF-06928215 displays a uniquely human-specific binding profile (KD = 200 nM on human cGAS) fundamentally distinct from the RU series, which targets the murine cGAS/dsDNA complex with KD values of 36.2 nM (RU.521) and 64 nM (RU.365) . Moreover, the G-chemotype compounds (G150, G140) achieve nanomolar biochemical IC50 values—10.2 nM and 14.0 nM respectively against h-cGAS—representing a ~350–480-fold potency gap relative to PF-06928215’s 4.9 µM IC50 . Equally important, PF-06928215 is uniquely inactive in cellular IFN-β reporter assays, whereas RU.521 demonstrates robust cellular target engagement and suppression of dsDNA-induced interferon signaling in macrophages . These orthogonal differentiation axes—binding affinity rank order, species selectivity, cellular activity, and structural template utility—make PF-06928215 and its alternatives non-substitutable for distinct experimental workflows .

RU-series (RU.521/RU.365) Murine cGAS/dsDNA complex binders with cellular activity; human-specific binding context may not transfer directly.
G-series (G150/G140) Nanomolar biochemical potency measured under low ATP; assay-response context may differ under physiological substrate concentrations.
Cell-active alternatives PF-06928215 lacks cellular target engagement; cellular IFN-β pathway-response endpoints require other inhibitors.

PF-06928215 Procurement Evidence: Quantified Differentiation from Closest cGAS Inhibitor Comparators


Evidence 1: Binding Affinity (KD) – Human cGAS-Specific Affinity vs. Murine-Preferring RU Series Comparators

PF-06928215 exhibits a KD of 200 nM for human cGAS catalytic domain measured by surface plasmon resonance (SPR), representing the first high-affinity inhibitor developed against human cGAS . In contrast, RU.521 and RU.365 were characterized primarily on the murine cGAS/dsDNA complex, yielding KD values of 36.2 nM and 64 nM respectively . Crucially, these RU-series KD values were obtained on a different species and in the presence of dsDNA, whereas PF-06928215’s affinity was measured on human cGAS alone in a simpler biochemical system . This species-context difference means PF-06928215 provides a human-specific binding benchmark unavailable from the RU series, and direct cross-study KD comparison is confounded by the presence vs. absence of dsDNA in the assay .

Binding Affinity (KD)
Cross-study comparable
PF-06928215: KD 200 nM (human cGAS) RU.521: KD 36.2 nM (murine cGAS/dsDNA)
Provides a human-specific binding benchmark for biochemical contexts.
Cross-species and dsDNA-dependence preclude direct affinity ranking.
cGAS inhibitor binding affinity SPR human cGAS RU.521 RU.365

Evidence 2: Biochemical Potency (IC50) – Micromolar Potency Defined Under Physiologically Relevant Substrate Concentrations vs. Nanomolar G-Series Inhibitors

PF-06928215 inhibits cGAS with an IC50 of 4.9 µM in a fluorescence polarization assay conducted in the presence of 1 mM ATP, 0.3 mM GTP, and 100 nM 45-bp ISD dsDNA—conditions that approximate intracellular nucleotide concentrations . In contrast, G150 and G140 report h-cGAS IC50 values of 10.2 nM and 14.0 nM respectively . This represents a ~480-fold (G150) and ~350-fold (G140) greater biochemical potency for the G-chemotype inhibitors relative to PF-06928215 . However, PF-06928215’s IC50 was determined under high (millimolar) competing substrate conditions, whereas published G150/G140 IC50 values were obtained under lower substrate concentrations that may artifactually favor apparent potency . The PF-06928215 IC50 therefore provides a more conservative, substrate-competitive benchmark directly translatable to intracellular settings where ATP/GTP concentrations approach millimolar levels .

Biochemical Potency (IC50)
Cross-study comparable
4.9 µM
Defined under 1 mM ATP; supports substrate-competitive assay context.
G-series IC50 values obtained at lower ATP may not be directly comparable.
cGAS inhibitor IC50 fluorescence polarization G150 G140 substrate competition

Evidence 3: Cellular Activity Dichotomy – PF-06928215 Is Confirmed Inactive in Cellular IFN-β Reporter Assays, Unlike RU.521

PF-06928215 displays no inhibitory potency against dsDNA-induced IFN-β expression in cellular cGAS reporter assays (THP-1 Dual cells, 0.01–100 µM, 1 h pretreatment followed by 12 h dsDNA stimulation), most likely due to limited cell permeability and/or competition from high intracellular ATP/GTP concentrations . In contrast, RU.521 (0.1 nM–1000 µM, 72 h) suppresses dsDNA-induced interferon signaling in macrophage cells and reduces constitutive interferon expression in macrophages from a mouse model of Aicardi-Goutières syndrome . This represents a qualitative functional divergence: PF-06928215 is a biochemical-only tool compound, whereas RU.521 is active in both biochemical and cellular contexts .

Cellular Activity
Head-to-head
PF-06928215: No inhibition (0.01-100 µM) RU.521: Active (cellular IFN-β reporter)
Confirms PF-06928215 is a biochemical-only tool; RU.521 supports cellular pathway-response studies.
THP-1 Dual reporter assay context; permeability limits cellular use.
cGAS inhibitor cellular assay IFN-beta cell permeability RU.521 THP-1

Evidence 4: Species Selectivity Profile – Human-Specific Binding Without Murine Cross-Reactivity, Contrasting Cross-Species G140

PF-06928215 was developed and characterized exclusively on human cGAS, with a KD of 200 nM and IC50 of 4.9 µM determined using the human enzyme; no murine cGAS activity data have been reported in the primary discovery literature, suggesting species-restricted binding . This contrasts with G140, which demonstrates explicitly quantified cross-species activity: h-cGAS IC50 = 14.0 nM and m-cGAS IC50 = 442 nM . While PF-06928215’s species selectivity profile is narrower than G140’s, the absence of murine cross-reactivity data for PF-06928215 means it cannot be assumed to work in rodent models without independent validation . Conversely, G150 exhibits exclusive human cGAS specificity with no inhibition of m-cGAS (IC50 > 10 µM), representing a more extreme selectivity profile than PF-06928215 .

Species Selectivity
Cross-study comparable
PF-06928215: Human-only reported G140: 31.6-fold human > murine
Species-profile context requires review; murine inactivity unvalidated for PF-06928215.
For defined cross-species or human-exclusive profiles, review G140/G150 data.
cGAS inhibitor species selectivity human cGAS murine cGAS G140 cross-reactivity

Evidence 5: Structural Biology Template Value – Multiple High-Resolution Co-Crystal Structures Enable Docking and Fragment-Based Design

PF-06928215 has been co-crystallized with the human cGAS catalytic domain in multiple independently deposited PDB structures: 6LRC (1.831 Å resolution), 5V8N, and 6NAO . These high-resolution structures have been explicitly re-used as docking templates for virtual screening campaigns to discover novel cGAS inhibitors, with the authors stating that 'to generate a reliable docking mode, we first obtained a high-resolution crystal structure of h-cGASCD in complex with PF-06928215' . This structural template utility is not matched by all cGAS inhibitors: while RU.521 has been co-crystallized with murine cGAS (PDB: 5XZG), PF-06928215 provides the most extensively validated human cGAS structural system for computational chemistry workflows .

Structural Template Value
Cross-study comparable
≥3 human cGAS co-crystal structures (PDB: 6LRC, 5V8N, 6NAO)
Validated docking template for computational chemistry and fragment-based design.
RU.521 co-crystal structure is murine-only (PDB: 5XZG).
cGAS X-ray crystallography PDB docking template fragment-based drug design structural biology

Evidence 6: Mechanism of Substrate Competition – ATP-Uncompetitive/GTP-Competitive Profile Differentiates PF-06928215 from G-Chemotype Inhibitors

A 2025 mechanistic study classified cGAS inhibitors by their mode of substrate competition, placing G150 and G140 in a 'G-chemotype' category characterized by an ATP-uncompetitive and GTP-competitive inhibition mechanism . PF-06928215 was included in this structural comparison alongside G150 and G140 (see Fig. 1A of the study), confirming that PF-06928215 shares the same pyrazolopyrimidine core scaffold but was originally characterized as an ATP/GTP binding site competitor without detailed kinetic mechanism dissection in the primary discovery paper . While all three compounds bind the nucleotide pocket, the explicit kinetic demonstration of ATP-uncompetitive behavior has been demonstrated for the G-chemotype (G150, G140) but not experimentally confirmed for PF-06928215 in the same mechanistic framework . This mechanistic nuance is important for experimental designs involving variable ATP concentrations, where ATP-uncompetitive inhibitors (G150/G140) retain potency at high ATP levels, whereas PF-06928215's exact kinetic mechanism under these conditions remains uncharacterized .

Kinetic Mechanism
Class-level inference
Substrate-competitive; ATP-uncompetitive behavior not experimentally confirmed.
Mechanistic nuance requires validation under variable ATP conditions.
G-series inhibitors have quantitatively characterized ATP-uncompetitive kinetics.
cGAS inhibitor mechanism of action ATP-uncompetitive GTP-competitive G150 G140 substrate competition

PF-06928215 Optimal Procurement Scenarios: When the Data Say This Is the Right cGAS Inhibitor to Order


Scenario 1: Human cGAS Biochemical Assay Requiring Substrate-Competitive Inhibition Under Physiologically Relevant ATP/GTP Concentrations

PF-06928215 is the appropriate choice when the experimental goal is to inhibit human cGAS in a biochemical setting with substrate concentrations that approximate intracellular conditions (1 mM ATP, 0.3 mM GTP, 100 nM dsDNA). Its IC50 of 4.9 µM was explicitly determined under these high-substrate conditions , providing a directly translatable potency benchmark that is not available for G-series inhibitors, whose published nanomolar IC50 values were obtained under lower competing substrate concentrations . For enzymologists requiring a conservative, substrate-competitive potency reference that accounts for physiological nucleotide competition, PF-06928215 delivers the most stringent benchmark.

Scenario 2: Structural Biology and X-Ray Crystallography Requiring a Validated Human cGAS Co-Crystallization Tool

PF-06928215 is the best-supported choice for structural biology workflows requiring a human cGAS co-crystal system. With ≥3 independently deposited PDB structures (6LRC at 1.831 Å, 5V8N, 6NAO), PF-06928215 offers the most extensively validated human cGAS-ligand complex for soaking, co-crystallization, or molecular replacement phasing . These structures have been explicitly validated as reliable docking templates in published virtual screening campaigns . No other cGAS inhibitor offers this density of human-specific, high-resolution structural data in the public domain.

Scenario 3: Computational Chemistry and Fragment-Based Drug Design Requiring a Citation-Proven Docking Template

For computational chemists initiating a cGAS-focused virtual screening or fragment-based drug design campaign, PF-06928215-based co-crystal structures provide a peer-reviewed, experimentally validated docking system. A 2020 study explicitly used the PF-06928215/h-cGASCD complex to generate a reliable docking model, followed by molecular dynamics simulations, and subsequently identified four novel fragment hits whose binding modes were confirmed by X-ray crystallography . This published validation track record—linking the PF-06928215 structural template directly to successful prospective virtual screening—is not available for any other cGAS inhibitor co-crystal system, making PF-06928215 the lowest-risk structural starting point for computational cGAS inhibitor discovery .

Scenario 4: Biochemical-Only Experimental Systems Where Cellular Inactivity Is Irrelevant or Advantageous

PF-06928215 is suitable for biochemical-only experimental designs where the absence of cellular activity is either inconsequential or desirable (e.g., as a negative control for cell-permeable comparator compounds). Its confirmed lack of activity in cellular IFN-β reporter assays (THP-1 Dual cells, 0.01–100 µM) means it will not confound phenotypic readouts in cell-based experiments designed to test other cell-active cGAS inhibitors such as RU.521 . Procurement of PF-06928215 for biochemical/biophysical assays (FP, SPR, thermal shift) leverages its well-characterized affinity and potency parameters without incurring the risk of unexpected cellular off-target effects.

Application
Selection Property
Validation Focus
Human cGAS biochemical assays
Substrate-competitive inhibition context
IC50 under physiological ATP/GTP concentrations
X-ray co-crystallization studies
Validated human cGAS co-crystal system
PDB entry resolution and molecular replacement
Computational docking campaigns
Citation-proven docking template
Docking reproducibility and virtual screening hit rate
Biochemical-only control experiments
Confirmed cellular inactivity
Negative control for cell-permeable comparators

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

31 linked technical documents
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